Cas no 2227703-91-3 (rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227703-91-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6084939
• PubChem ID: 165610184
• Update Time: 2025-08-05

rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227703-91-3
• EN300-1732733

• Inchi： 1S/C12H15NO3/c1-12(2)9(10(12)11(14)15)7-4-5-13-8(6-7)16-3/h4-6,9-10H,1-3H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key： ZNLUKGKIZWFFFQ-ZJUUUORDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CN=C(C=2)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227703-91-3)

Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2227703-91-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with a pyridine moiety, which imparts unique electronic and steric properties. The presence of the 2-methoxypyridin-4-yl group and the chiral centers at the 1R and 3R positions contribute to its complex stereochemistry, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid make it an attractive candidate for further exploration in drug discovery. The cyclopropane ring is known for its rigid three-membered structure, which can enhance binding affinity and selectivity in biological targets. Additionally, the pyridine substituent often serves as a pharmacophore, interacting with various biological receptors through hydrogen bonding or other non-covalent interactions. The methoxy group further modulates the electronic properties of the pyridine ring, influencing its reactivity and biological activity.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid plays a crucial role in determining its biological efficacy. Enantiomers of this compound can exhibit markedly different pharmacological profiles, underscoring the importance of precise stereochemical control in drug design. Researchers have leveraged this property to develop enantiomerically pure forms of related compounds that demonstrate improved therapeutic outcomes.

One of the most compelling aspects of Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential as a building block for more complex drug candidates. The cyclopropane moiety can be functionalized in various ways to introduce additional pharmacophores or to modify its solubility and metabolic stability. The pyridine ring offers numerous opportunities for derivatization, allowing chemists to tailor the compound's properties for specific biological targets. These features make it a versatile intermediate in synthetic chemistry and an excellent starting point for exploring new therapeutic avenues.

Recent studies have highlighted the significance of this compound in medicinal chemistry. Researchers have utilized computational methods to predict the binding modes of Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid to various biological targets, providing insights into its potential pharmacological activity. These studies have revealed that the compound can interact with proteins involved in key cellular pathways, suggesting its utility in treating a wide range of diseases. For instance, preliminary experiments have shown promising results in inhibiting enzymes associated with inflammatory responses and cancer progression.

The synthesis of Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques are employed to achieve high enantiomeric purity and yield. Methods such as asymmetric hydrogenation and chiral resolution have been particularly effective in constructing the desired stereocenters. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The potential applications of Rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals, where similar compounds are being explored for their unique properties. The rigid cyclopropane ring can enhance material stability and durability, while the pyridine moiety can contribute to functionalization and cross-linking capabilities. This versatility makes it an intriguing candidate for interdisciplinary research.

In conclusion, Rac-(1R,3R)-3-(2-methoxypyridin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy) carboxylic acid (CAS No.222770^{222770222770222770222770222770222770}) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an excellent scaffold for developing novel bioactive molecules. Ongoing studies continue to uncover new applications and therapeutic possibilities for this compound, reinforcing its importance as a key intermediate in modern drug discovery.